Cas no 1982950-42-4 (3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride)

• Product Name: 3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride
• CAS No: 1982950-42-4
• MF: C₁₆H₂₂Cl₂N₂O₂
• MW: 345.264082431793
• MDL: MFCD27756600
• CID: 4710133
• Update Time: 2025-11-02

3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2-methoxybenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride
• 3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride

• MDL： MFCD27756600
• Inchi： 1S/C16H20N2O2.2ClH/c1-19-15-7-3-2-5-12(15)9-14-11-18-16(20-14)13-6-4-8-17-10-13;;/h2-3,5,7,11,13,17H,4,6,8-10H2,1H3;2*1H
• InChI Key： OBYYFDXUGRUKSM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(CC2C=CC=CC=2OC)=CN=C1C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 300
• Topological Polar Surface Area: 47.3

Additional information on 3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride

Comprehensive Overview of 3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine Dihydrochloride (CAS No. 1982950-42-4)

3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride (CAS No. 1982950-42-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The presence of a piperidine ring and a methoxybenzyl group in its structure makes it a promising candidate for drug development, particularly in targeting neurological and inflammatory pathways.

In recent years, the scientific community has shown increasing interest in oxazole-based compounds due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of 3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride to modulate specific receptors or enzymes involved in disease processes. For instance, its structural similarity to other bioactive molecules suggests possible applications in treating conditions like chronic pain, neurodegenerative disorders, or metabolic syndromes. This aligns with current trends where users frequently search for terms like "oxazole derivatives in drug discovery" or "piperidine-based therapeutics."

The synthesis of CAS No. 1982950-42-4 involves multi-step organic reactions, ensuring high purity and stability for research purposes. Its dihydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. Laboratories focusing on high-throughput screening often include this compound in their libraries to explore its interactions with various biological targets. Given the growing demand for novel drug candidates, 3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride represents a valuable tool for advancing precision medicine.

From an SEO perspective, this compound is often associated with queries such as "oxazole piperidine uses" or "methoxybenzyl oxazole pharmacology." These search trends reflect the broader interest in small-molecule inhibitors and scaffold-based drug design. Additionally, the compound's potential role in addressing unmet medical needs, such as resistant infections or autoimmune diseases, further elevates its relevance in scientific discourse. Researchers and clinicians alike are keen to understand its mechanism of action and structure-activity relationship (SAR).

In conclusion, 3-5-(2-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride (CAS No. 1982950-42-4) stands out as a compound with significant promise in modern pharmacology. Its unique chemical framework and potential therapeutic benefits make it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.